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Compound of Interest

Compound Name: Butriptyline

Cat. No.: B090678

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and technical data for the preparation of
Butriptyline solutions for use in a laboratory setting. Butriptyline is a tricyclic antidepressant
(TCA) used in research to study its effects on various cellular and physiological processes.[1]
[2] It is an analogue of amitriptyline.[1] Accurate and consistent solution preparation is critical
for obtaining reproducible experimental results.

Butriptyline Properties

Butriptyline is commercially available as a free base and as a hydrochloride salt.[1] The free
base is an oil that does not mix with water, while the hydrochloride salt is a crystalline solid that
is freely soluble in water.[3][4] For most laboratory applications involving aqueous buffers or cell
culture media, the use of Butriptyline Hydrochloride is recommended.

Chemical and Physical Data

The fundamental properties of Butriptyline free base and its hydrochloride salt are
summarized below.
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Property Butriptyline (Free Base) Butriptyline Hydrochloride
Synonyms Butriptylene, AY-62014[1][2] ;L]jtripty”ne HCL Av-620141]
Molecular Formula C21H27N[1] C21H27N-HCI[4]

Molecular Weight 293.45 g/mol [1] 329.91 g/mol [4][5]

CAS Number 35941-65-2[2] 5585-73-9[1][5]

Appearance Clear Qil[3][4] Crystalline Solid[4]

Pharmacological Profile

Butriptyline acts on multiple targets. It is a potent antihistamine and anticholinergic, a
moderate 5-HT2 and ai-adrenergic receptor antagonist, and a very weak monoamine reuptake
inhibitor.[1][6]

Target Ki (nM) Species

Hi1 Receptor 11 Human

Muscarinic ACh Receptor

35 Human
(mACh)
5-HT2a Receptor 380 Human
o1-Adrenergic Receptor 570 Human
Serotonin Transporter (SERT) 1,360 Human
Norepinephrine Transporter

5,100 Human
(NET)
Dopamine Transporter (DAT) 3,940 Human
oz-Adrenergic Receptor 4,800 Human
5-HT1a Receptor 7,000 Human

(Data sourced from

reference[6])
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Solubility Data

Precise solubility data for Butriptyline is limited. The hydrochloride salt is reported to be freely
soluble in water.[4] For organic solvents, data from structurally similar TCAs like Nortriptyline
and Amitriptyline are provided as an estimate.

Solvent Butriptyline Hydrochloride Solubility
Water Freely Soluble[4]

DMSO ~30 mg/mL (Estimate based on Nortriptyline[7])
Ethanol ~15 mg/mL (Estimate based on Nortriptyline[7])
PBS (pH 7.2) ~1 mg/mL (Estimate based on Nortriptyline[7])

Note: When preparing solutions, always start with a small amount of solvent and ensure the
compound has fully dissolved before adding the remaining volume. Sonication can be used to
aid dissolution if necessary.

Experimental Protocols

Safety First: Before handling, review the Safety Data Sheet (SDS). Butriptyline should be
considered a hazardous substance.[3] Use appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat. All handling of the powdered form should be
done in a chemical fume hood or ventilated enclosure.

Protocol 2.1: Preparation of a High-Concentration Stock
Solution in Organic Solvent

This protocol is suitable for creating a concentrated stock solution that can be aliquoted and
stored for long-term use. DMSO is a common solvent choice due to its high solubilizing
capacity and compatibility with cell culture media at low final concentrations (<0.1%).[8]

Materials:

» Butriptyline Hydrochloride powder
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Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or cryovials

Analytical balance

Calibrated pipettes
Procedure:

e Calculate Required Mass: Determine the mass of Butriptyline HCI needed to prepare the
desired stock concentration and volume.

o Formula: Mass (g) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)

o Example (for 10 mL of a 10 mM stock): Mass (g) = (0.010 mol/L) x (329.91 g/mol ) x
(0.010 L) =0.03299 g = 32.99 mg

e Weigh Compound: Accurately weigh the calculated mass of Butriptyline HCI powder using
an analytical balance.

» Dissolution: Add the weighed powder to a sterile container. Using a calibrated pipette, add a
portion of the DMSO (e.g., 8 mL for a 10 mL final volume). Vortex or sonicate gently until the
solid is completely dissolved.

e Final Volume Adjustment: Add DMSO to reach the final desired volume (e.g., 10 mL). Mix
thoroughly to ensure a homogenous solution.

» Aliquoting and Storage: Dispense the stock solution into small, single-use aliquots in sterile,
tightly sealed cryovials. Store at -20°C or -80°C, protected from light.

Protocol 2.2: Preparation of an Aqueous Stock Solution

For experiments sensitive to organic solvents, an aqueous stock can be prepared using
Butriptyline HCI. Note that agueous solutions are generally less stable and should be
prepared fresh. It is not recommended to store aqueous solutions for more than one day.[7][9]

Materials:
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Butriptyline Hydrochloride powder

Sterile, purified water (e.g., Milli-Q or WFI) or desired aqueous buffer (e.g., PBS)

Sterile container (e.g., 15 mL conical tube)

Analytical balance
Procedure:

e Calculate and Weigh: Use the formula from Protocol 2.1 to determine and weigh the required
mass of Butriptyline HCI.

» Dissolution: Add the powder to the sterile container. Add the desired volume of water or
buffer.

e Mix: Secure the cap and vortex or invert the tube until the powder is fully dissolved. Gentle
warming (to 37°C) may aid dissolution if needed.

» Sterilization (Optional): If required for the application (e.g., cell culture), sterile-filter the final
solution through a 0.22 um syringe filter into a sterile container.

Use: Use the solution immediately. Discard any unused solution after 24 hours.

Protocol 2.3: Preparation of Working Solutions by Serial
Dilution

Working solutions for experiments are typically prepared by diluting a high-concentration stock
solution into the final aqueous medium (e.g., cell culture medium, assay buffer).

Materials:
» High-concentration Butriptyline stock solution (from Protocol 2.1 or 2.2)
 Sterile cell culture medium or experimental buffer

» Sterile pipette tips and tubes
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Procedure:

e Calculate Dilution: Determine the volume of stock solution needed to achieve the final
desired concentration in the working solution.

o Formula: M1V1 = M2V2

M1 = Molarity of stock solution

V1 = Volume of stock solution needed

M2 = Molarity of final working solution

V2 = Volume of final working solution

o Example (prepare 10 mL of a 10 uM working solution from a 10 mM stock): Vi1 = (M2V2) /
M1 = (10 uM x 10 mL) / 10,000 pM = 0.010 mL = 10 pL

 Dilution: Add the final medium to a sterile tube (e.g., 9.99 mL of medium). Add the calculated
volume of the stock solution (e.g., 10 pL).

e Mix: Vortex gently to ensure complete mixing.

e Vehicle Control: For experiments using an organic solvent stock (e.g., DMSO), prepare a
vehicle control by adding the same volume of the solvent to the medium without the drug.[8]

Stability and Storage

Proper storage is essential to maintain the integrity of Butriptyline.
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Storage ]
Form Duration Notes
Temperature
Store in original,
Room . .
) > 4 years (for related tightly sealed, light-
Solid Powder Temperature[10] or _ _
TCAS[7][9]) resistant containers.
-20°C
[3]
Aliquot to avoid
Organic Stock repeated freeze-thaw
-20°C or -80°C Several months
(DMSO) cycles. Protect from
light.
Prepare fresh before
] each experiment.
Aqueous Solution 2-8°C < 24 hours

Prone to degradation.

[719]

Diagrams and Workflows
Butriptyline Mechanism of Action

The following diagram illustrates the primary pharmacological targets of Butriptyline at the

neuronal synapse.
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Caption: Butriptyline's multi-target mechanism of action.
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Workflow for Stock Solution Preparation

This workflow outlines the key steps for preparing a Butriptyline stock solution.

1. Calculate Mass

(Molarity x MW x Volume)

2. Weigh Compound
(Use analytical balance)

( )
—

Not Dissolved

5. Ensure Complete Dissolution
(Visually inspect, sonicate if needed)

6. Aliquot into Vials
(For long-term storage)

7. Store Appropriately
(-20°C, protected from light)

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b090678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Standard workflow for preparing Butriptyline stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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